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Compound of Interest

Compound Name: MCC950 sodium

Cat. No.: B606777 Get Quote

Technical Support Center: MCC950
Welcome to the technical support center for MCC950. This resource is designed to assist

researchers, scientists, and drug development professionals in successfully utilizing MCC950

in their experiments. Here you will find troubleshooting guides and frequently asked questions

(FAQs) to address common issues, particularly concerning its solubility.

Frequently Asked Questions (FAQs)
Q1: Why is my MCC950 not dissolving in DMSO, especially if the DMSO has been previously

opened?

A1: MCC950 is known to be poorly soluble in DMSO that has absorbed moisture from the

atmosphere.[1][2] DMSO is highly hygroscopic, meaning it readily attracts and absorbs water.

When water is present in DMSO, it forms a highly structured eutectic mixture. This mixture has

increased viscosity and a more ordered structure, which makes it more difficult to create a

solvent cavity to accommodate the large, lipophilic MCC950 molecule, thereby reducing its

solubility. For optimal results, it is crucial to use fresh, anhydrous DMSO.

Q2: What is the recommended solvent for preparing MCC950 stock solutions?

A2: Fresh, anhydrous DMSO is the recommended solvent for preparing high-concentration

stock solutions of MCC950.[2] For aqueous buffers, it is advised to first dissolve MCC950 in

DMSO and then dilute it with the aqueous buffer of choice.[3]
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Q3: What is the mechanism of action of MCC950?

A3: MCC950 is a potent and specific inhibitor of the NLRP3 inflammasome.[4][5][6] It directly

targets the Walker B motif within the NACHT domain of NLRP3, which is responsible for ATP

hydrolysis.[5][6][7][8][9] By binding to this site, MCC950 locks NLRP3 in an inactive

conformation, preventing its oligomerization and the subsequent activation of the

inflammasome complex.[5][10] This, in turn, blocks the release of pro-inflammatory cytokines

IL-1β and IL-18.[4]

Q4: Is MCC950 specific to the NLRP3 inflammasome?

A4: Yes, MCC950 is highly specific for the NLRP3 inflammasome and does not significantly

inhibit other inflammasomes such as AIM2, NLRC4, or NLRP1.[4][11]

Troubleshooting Guide
Issue: MCC950 precipitates out of solution during my experiment.

Potential Cause Troubleshooting Step

Moisture in DMSO

Use fresh, anhydrous DMSO to prepare your

stock solution. Avoid using DMSO from a bottle

that has been opened multiple times.

Low Temperature

Ensure that your working solutions are

maintained at an appropriate temperature.

Chilling the solution may decrease solubility.

Supersaturation

When diluting your DMSO stock into an

aqueous buffer, add the stock solution to the

buffer slowly while vortexing to avoid localized

high concentrations that can lead to

precipitation.

Incorrect Solvent

MCC950 is sparingly soluble in aqueous buffers

alone. Always prepare a high-concentration

stock in anhydrous DMSO first.
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Quantitative Data
Table 1: Solubility of MCC950 in Various Solvents

Solvent Solubility Reference

Dimethylformamide (DMF) ~30 mg/mL [3]

Dimethyl sulfoxide (DMSO)
~5 mg/mL (in fresh, anhydrous

DMSO)
[2][3]

Ethanol ~0.5 mg/mL [3]

1:1 solution of DMSO:PBS (pH

7.2)
~0.5 mg/mL [3]

Water Insoluble [2]

Table 2: Chemical and Physical Properties of MCC950

Property Value Reference

Molecular Formula C₂₀H₂₄N₂O₅S [3][4]

Molecular Weight 404.5 g/mol [3]

Purity ≥98% [3][4]

Form Crystalline solid [3]

Storage -20°C [3]

Stability ≥4 years (as solid at -20°C) [3]

Experimental Protocols
Protocol 1: Preparation of a 10 mM MCC950 Stock Solution in DMSO

Materials:

MCC950 (crystalline solid)
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipette

Procedure:

Allow the MCC950 vial and anhydrous DMSO to equilibrate to room temperature.

Calculate the required mass of MCC950 for your desired volume and concentration (e.g., for

1 mL of a 10 mM solution, you will need 4.045 mg of MCC950).

Carefully weigh the MCC950 and transfer it to a sterile microcentrifuge tube.

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube.

Vortex the solution until the MCC950 is completely dissolved. Gentle warming (e.g., to 37°C)

may be applied to aid dissolution, but avoid excessive heat.

Once dissolved, aliquot the stock solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles and moisture absorption.

Store the aliquots at -20°C. Reconstituted stock solutions are stable for up to 6 months at

-20°C.[4]

Protocol 2: Preparation of a Working Solution in Cell Culture Medium

Materials:

10 mM MCC950 stock solution in DMSO

Pre-warmed cell culture medium

Sterile conical tube

Vortex mixer
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Procedure:

Thaw an aliquot of the 10 mM MCC950 stock solution at room temperature.

Determine the final concentration of MCC950 required for your experiment (e.g., 1 µM).

Calculate the volume of the stock solution needed to achieve the desired final concentration

in your total volume of cell culture medium.

In a sterile conical tube, add the required volume of pre-warmed cell culture medium.

While gently vortexing the cell culture medium, add the calculated volume of the MCC950

stock solution dropwise. This gradual addition helps to prevent precipitation.

Continue to mix the solution for a few seconds to ensure homogeneity.

Use the prepared working solution immediately for your experiment. It is not recommended

to store aqueous solutions of MCC950 for more than one day.[3]

Visualizations
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Caption: The NLRP3 inflammasome signaling pathway and the inhibitory action of MCC950.
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Caption: Logical workflow for dissolving MCC950, highlighting the critical choice of solvent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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